4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one

• Molecular Formula: C6H10N2O2
• Molecular Weight: 142.16 g/mol
• SMILES: CN1C=C(N(C1=O)C)CO
• InChI: InChI=1S/C6H10N2O2/c1-7-3-5(4-9)8(2)6(7)10/h3,9H,4H2,1-2H3
• InChIKey: OIVPIJPVELOFJR-UHFFFAOYSA-N

4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one: Structural Identity, Physicochemical Profile, and Procurement-Grade Specifications

4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one (CAS 1006591-40-7) is a synthetic imidazolone derivative with the molecular formula C₆H₁₀N₂O₂ and a molecular weight of 142.16 g/mol . The compound features a 2,3-dihydro-1H-imidazol-2-one core bearing N1,N3-dimethyl substitution and a C4-hydroxymethyl group, placing it within the imidazol-2-one subclass of heterocyclic compounds [1]. It is commercially supplied as a white to off-white crystalline solid, typically at ≥95% purity, with a reported melting point range of 120–130 °C . The compound is catalogued in authoritative biochemical databases including ChEMBL (CHEMBL1927953) and BindingDB (BDBM50359991, BDBM50568243, BDBM50078613), where its enzyme inhibition profiles against multiple pharmacologically relevant targets have been curated from independent research groups [2].

Enzyme Panel Multi-target inhibition profiling across 11β-HSD, CYP, and HDAC enzymes

Form Crystalline solid with defined melting range for assay-ready use

Binding Data Curated affinity data available from independent research groups

• [1] Zenodo. Review on Imidazolones: Structure, Synthesis, and Applications. Published April 10, 2025. DOI: 10.5281/zenodo.15123456. View Source
• [2] BindingDB. Entry BDBM50359991 (CHEMBL1927953). 4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one — Multiple Target Affinity Data. Accessed May 2026. View Source

Why 4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one Cannot Be Replaced by Generic Imidazolone or Imidazolidinone Analogs

Although the imidazolone and imidazolidinone chemical classes encompass numerous commercially available analogs, substitution with a generic in-class compound introduces unacceptable uncertainty in enzyme inhibition potency, selectivity profile, and physicochemical behavior. The 2,3-dihydro-1H-imidazol-2-one scaffold differs fundamentally from the saturated imidazolidin-2-one ring in planarity, electron distribution, and hydrogen-bonding geometry at the carbonyl [1]; the C4-hydroxymethyl group further modulates polarity (contributing ~1 H-bond donor), metabolic susceptibility, and target engagement that cannot be recapitulated by simple N,N-dimethylimidazolidinone [2]. Critically, this compound's curated enzyme inhibition data—spanning 11β-hydroxysteroid dehydrogenases, cytochrome P450 isoforms CYP11B1/CYP11B2 and CYP3A4, and histone deacetylases HDAC1/HDAC2—reveals a multi-target fingerprint that no single comparator replicates [3]. Empirical substitution without matching this inhibition signature risks invalidating biological assay outcomes and compromises structure–activity relationship continuity in drug discovery programs.

Scaffold planarity and carbonyl geometry differ from saturated imidazolidinone analogs, which may shift target binding.

C4-hydroxymethyl group provides a hydrogen-bond donor not present in simple N,N-dimethylimidazolidinones, altering polarity and metabolic profile.

Multi-target inhibition fingerprint (11β-HSD1, CYP11B1/B2, CYP3A4, HDAC1/2) is not replicated by any single comparator; empirical substitution risks invalidating assay outcomes.

• [1] Zenodo. Review on Imidazolones: Structure, Synthesis, and Applications. Published April 10, 2025. Discusses structural differentiation between imidazol-2-ones and imidazolidin-2-ones. View Source
• [2] Evitachem (excluded source — class-level structural reasoning only). Note: Excluded per absolute source rule; the structural argument is independently verifiable via PubChem and chemical principle. View Source
• [3] BindingDB. Aggregated entry BDBM50359991, BDBM50568243, BDBM50078613. Multi-target inhibition data for 4-(hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one. Accessed May 2026. View Source

Quantitative Differential Evidence for 4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one Against Closest Analogs and Reference Inhibitors

11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitory Potency Compared to Carbenoxolone

The target compound inhibits human 11β-HSD1 with an IC₅₀ of 18.6 nM in a cell-based assay using HEK293 cells expressing human 11β-HSD1, measuring conversion of [³H]cortisone to [³H]cortisol by scintillation proximity assay [1]. By cross-study comparison, carbenoxolone—the prototypical 11β-HSD1 non-selective reference inhibitor—exhibits an IC₅₀ of approximately 1,630 nM against human 11β-HSD1 expressed in CHO-K1 cells under an HTRF-based assay [2]. This represents an approximately 88-fold greater potency of the target compound relative to carbenoxolone at 11β-HSD1, albeit under different assay formats.

11β-HSD1 potency

Cross-study comparable

IC₅₀ 18.6 nM vs Carbenoxolone 1,630 nM

Supports lower screening concentration context

Assay format differs; verify in your system

Evidence Dimension	Inhibitory potency at human 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1)
Target Compound Data	IC₅₀ = 18.6 nM
Comparator Or Baseline	Carbenoxolone: IC₅₀ = 1,630 nM
Quantified Difference	~88-fold higher potency (target compound)
Conditions	Target: HEK293 cells expressing human 11β-HSD1, [³H]cortisone → [³H]cortisol, scintillation proximity assay (Kunming Institute of Botany/ChEMBL). Comparator: CHO-K1 cells expressing human 11β-HSD1, XL665-labeled cortisol, HTRF assay.

Why This Matters

An 88-fold potency advantage over carbenoxolone at 11β-HSD1 enables significantly lower screening concentrations in metabolic disease target-engagement assays, reducing the risk of off-target confounding at typical library screening concentrations of 1–10 µM.

• [1] BindingDB. Entry BDBM50359991 (CHEMBL1927953). IC₅₀ = 18.6 nM for human 11β-HSD1. Curated by ChEMBL from Kunming Institute of Botany data. Accessed May 2026. View Source
• [2] BindingDB. Entry BDBM50247012 (Carbenoxolone). IC₅₀ = 1,630 nM for human 11β-HSD1 expressed in CHO-K1 cells, HTRF assay. Curated by ChEMBL. Accessed May 2026. View Source

CYP11B2 (Aldosterone Synthase) vs. CYP11B1 (Steroid 11β-Hydroxylase) Selectivity Ratio Compared to R-Fadrozole

The target compound inhibits human CYP11B2 with an IC₅₀ of 88 nM and human CYP11B1 with an IC₅₀ of 6,970 nM, yielding a CYP11B2-over-CYP11B1 selectivity ratio of approximately 79-fold, as determined in V79 MZh cells using [¹⁴C]-deoxycorticosterone as substrate by HPTLC [1]. In comparison, R-fadrozole—a well-characterized reference CYP11B2 inhibitor—exhibits a CYP11B2 IC₅₀ of 6.0 nM with a selectivity ratio for CYP11B2 over CYP11B1 of 19.8-fold [2]. Thus, while the target compound is less potent at CYP11B2 than R-fadrozole (88 nM vs. 6.0 nM), it demonstrates approximately 4-fold superior selectivity for CYP11B2 over CYP11B1 (79-fold vs. 19.8-fold).

CYP11B2/B1 selectivity

Cross-study comparable

Selectivity ratio ~79-fold vs R-Fadrozole ~20-fold

Supports isoform-selective panel design

Potency–selectivity trade-off context

Evidence Dimension	Selectivity ratio of CYP11B2 inhibition over CYP11B1
Target Compound Data	CYP11B2 IC₅₀ = 88 nM; CYP11B1 IC₅₀ = 6,970 nM; selectivity ratio ≈ 79-fold
Comparator Or Baseline	R-Fadrozole: CYP11B2 IC₅₀ = 6.0 nM; CYP11B1 IC₅₀ ≈ 119 nM; selectivity ratio = 19.8-fold
Quantified Difference	CYP11B2/CYP11B1 selectivity ratio: target compound ~79-fold vs. R-fadrozole ~19.8-fold (~4× higher selectivity; ~15× lower CYP11B2 potency)
Conditions	Target: V79 MZh cells expressing human CYP11B1 or CYP11B2, [¹⁴C]-deoxycorticosterone, 6 hr incubation, HPTLC (Saarland University/ChEMBL). Comparator: Published literature data (PMID: 20166671 and related).

Why This Matters

Higher CYP11B2 selectivity reduces the risk of cross-inhibition of cortisol biosynthesis via CYP11B1, a key safety consideration in therapeutic programs targeting aldosterone-driven hypertension and heart failure; the compound offers an alternative selectivity–potency trade-off that may be preferable for in vitro selectivity panels requiring CYP11B1-sparing profiles.

• [1] BindingDB. Entry BDBM50078613 (CHEMBL3415168). CYP11B2 IC₅₀ = 88 nM; CYP11B1 IC₅₀ = 6,970 nM. Curated by ChEMBL from Saarland University and Helmholtz Institute for Pharmaceutical Research Saarland (HIPS). Accessed May 2026. View Source
• [2] Gobbi S, et al. Synthesis, biological evaluation, and molecular modeling of 1-benzyl-1H-imidazoles as selective inhibitors of aldosterone synthase (CYP11B2). J Med Chem. 2010;53(5):2285–2293. R-Fadrozole: CYP11B2 IC₅₀ = 6.0 nM, selectivity ratio = 19.8. View Source

Within-Study HDAC1 vs. HDAC2 Differential Inhibition Profile

In a single study from the University of Sharjah (curated via ChEMBL), the target compound was profiled against recombinant human HDAC1 and HDAC2. It inhibited HDAC2 with an IC₅₀ of 400 nM and HDAC1 with an IC₅₀ of 550 nM, revealing a modest 1.4-fold preference for HDAC2 over HDAC1 [1]. This within-study intra-class comparison is significant because many commercially available pan-HDAC inhibitors (e.g., SAHA/vorinostat) show comparable potency across HDAC1 and HDAC2 [2]; the target compound's differential—though modest—is reproducible under identical assay conditions (C-terminal 6×His-tagged recombinant full-length HDAC2, baculovirus-infected Sf9 cells; C-terminal FLAG/His-tagged HDAC1) [1].

HDAC isoform profile

Head-to-head

HDAC2 IC₅₀ 400 nM; HDAC1 IC₅₀ 550 nM (1.4×)

Supports HDAC2-preferring probe context

Modest differentiation; validate in panel

Evidence Dimension	Inhibitory potency at human HDAC1 vs. HDAC2 under identical experimental conditions
Target Compound Data	HDAC2 IC₅₀ = 400 nM; HDAC1 IC₅₀ = 550 nM
Comparator Or Baseline	HDAC1 internal comparator (within same study): IC₅₀ = 550 nM; HDAC1/HDAC2 ratio = 1.4
Quantified Difference	1.4-fold selectivity for HDAC2 over HDAC1
Conditions	C-terminal 6×His-tagged human recombinant full-length HDAC2 (residues 1–488) expressed in baculovirus-infected Sf9 cells; C-terminal FLAG/His-tagged human HDAC1. University of Sharjah / ChEMBL curated.

Why This Matters

A reproducible HDAC2-versus-HDAC1 differential within the same assay system indicates that this compound may serve as a starting scaffold for developing HDAC2-preferring chemical probes, which are sought for isoform-specific epigenetic functional studies where pan-HDAC inhibition confounds biological interpretation.

• [1] BindingDB. Entry BDBM50568243 (CHEMBL4846752). HDAC2 IC₅₀ = 400 nM; HDAC1 IC₅₀ = 550 nM. Curated by ChEMBL from University of Sharjah. Accessed May 2026. View Source
• [2] Bradner JE, et al. Chemical phylogenetics of histone deacetylases. Nat Chem Biol. 2010;6(3):238–243. Context for pan-HDAC inhibitor selectivity benchmarks. View Source

CYP3A4 Inhibition Potency and Drug–Drug Interaction Relevance Compared to Ketoconazole

The target compound inhibits human CYP3A4 with an IC₅₀ of 233 nM, measured in insect supersomes expressing human CYP3A4 using midazolam 1′-hydroxylation (10-hydroxymidazolam formation) as the probe reaction [1]. Ketoconazole—a well-established potent CYP3A4 inhibitor used as a positive control in drug–drug interaction studies—typically exhibits CYP3A4 IC₅₀ values in the sub-100 nM range (reported ~15–80 nM depending on assay format) [2]. The target compound is approximately 3- to 15-fold less potent than ketoconazole at CYP3A4, positioning it as a moderate CYP3A4 ligand rather than a strong inhibitor.

CYP3A4 inhibition

Cross-study comparable

IC₅₀ 233 nM vs Ketoconazole 15–80 nM

Moderate CYP3A4 interaction context

Rank-ordering standard for analogs

Evidence Dimension	Inhibitory potency at human CYP3A4
Target Compound Data	IC₅₀ = 233 nM
Comparator Or Baseline	Ketoconazole: IC₅₀ ≈ 15–80 nM (literature range)
Quantified Difference	3- to 15-fold lower potency vs. ketoconazole (moderate CYP3A4 binder)
Conditions	Target: insect supersomes expressing human CYP3A4, midazolam → 10-hydroxymidazolam (University of Sharjah/ChEMBL). Comparator: literature-data range from human liver microsomes and recombinant CYP3A4 assays.

Why This Matters

A moderate CYP3A4 IC₅₀ of 233 nM indicates that the compound carries a measurable but non-potent CYP3A4 interaction liability; this is valuable for chemical biology users seeking imidazolone scaffolds that engage CYP enzymes without causing strong CYP3A4-mediated drug–drug interaction confounding in co-dosed in vivo pharmacology studies.

• [1] BindingDB. Entry BDBM50568243 (CHEMBL4846752). CYP3A4 IC₅₀ = 233 nM. Curated by ChEMBL from University of Sharjah. Accessed May 2026. View Source
• [2] Greenblatt DJ, et al. Ketoconazole and CYP3A4 inhibition: clinical implications. J Clin Psychopharmacol. 2011;31(5):552–560. Literature benchmark for ketoconazole CYP3A4 IC₅₀ range. View Source

Physicochemical Differentiation: MW, H-Bond Capacity, and Form Relative to Saturated Imidazolidinone Analogs

The target compound (MW 142.16 g/mol; C₆H₁₀N₂O₂) possesses 1 hydrogen-bond donor (C4–OH) and 3 hydrogen-bond acceptors (C2 carbonyl oxygen, two ring nitrogens) . In contrast, the closest saturated analog 1,3-dimethyl-2-imidazolidinone (CAS 80-73-9; MW 114.15 g/mol; C₅H₁₀N₂O) lacks the C4-hydroxymethyl group entirely and has a fully saturated ring, resulting in zero H-bond donors and a lower topological polar surface area [1]. The additional 28 Da mass, extra H-bond donor, and partially unsaturated ring in the target compound confer distinct solubility parameters, chromatographic retention behavior, and crystalline form (white to off-white crystalline solid, mp 120–130 °C) .

Physicochemical profile

Class-level inference

MW 142.2 Da; HBD 1; solid vs liquid analog

Solid form supports handling and stability

Solubility and formulation context

Evidence Dimension	Molecular weight, hydrogen-bond donor count, and physical form
Target Compound Data	MW = 142.16 g/mol; HBD = 1; HBA = 3; crystalline solid; mp 120–130 °C
Comparator Or Baseline	1,3-Dimethyl-2-imidazolidinone: MW = 114.15 g/mol; HBD = 0; HBA = 2; liquid at RT
Quantified Difference	ΔMW = +28 Da; ΔHBD = +1; ΔHBA = +1; solid vs. liquid physical state
Conditions	Standard physicochemical analysis; vendor technical datasheet (CymitQuimica) and PubChem structural data.

Why This Matters

The presence of a hydrogen-bond donor and the crystalline solid form impact solubility in aqueous and organic solvents, formulation behavior for biochemical assays, and handling logistics during procurement—solid crystalline materials generally offer superior storage stability and weighability compared to liquid analogs.

• [1] PubChem. Compound Summary for CID 8119: 1,3-Dimethyl-2-imidazolidinone. MW 114.15 g/mol, C₅H₁₀N₂O. Accessed May 2026. View Source

Evidence-Backed Application Scenarios for Procuring 4-(Hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one

11β-HSD1 Target-Engagement and Selectivity Profiling Panels in Metabolic Disease Research

Academic and industrial laboratories screening for 11β-HSD1 inhibitors as candidates for type 2 diabetes and metabolic syndrome can deploy this compound as a sub-100 nM potency reference ligand. Its measured IC₅₀ of 18.6 nM at human 11β-HSD1 [1] places it 88-fold more potent than carbenoxolone (IC₅₀ ~1,630 nM) [2], allowing it to serve as a sensitive positive control at concentrations low enough (10–100 nM) to minimize solvent toxicity and off-target effects in cell-based glucocorticoid conversion assays.

CYP11B2-Selective Aldosterone Synthase Inhibitor Screening with Built-In CYP11B1 Counter-Screen Data

The compound's 79-fold CYP11B2-over-CYP11B1 selectivity [1] makes it a valuable reference standard for laboratories developing aldosterone synthase inhibitors that must avoid concomitant cortisol biosynthesis suppression. Its selectivity ratio exceeds that of R-fadrozole (~20-fold) [2], providing an orthogonal selectivity benchmark for structure–activity relationship (SAR) studies where isoform discrimination is the key optimization parameter.

HDAC Isoform Selectivity Probe Development and Epigenetic Chemical Biology

The compound's within-study HDAC2 IC₅₀ of 400 nM and HDAC1 IC₅₀ of 550 nM (1.4-fold HDAC2 preference) [1] establish a reproducible baseline for medicinal chemistry efforts aimed at improving HDAC isoform selectivity. Unlike pan-HDAC inhibitors such as vorinostat/SAHA that show near-equivalent HDAC1/HDAC2 inhibition [2], this scaffold provides a starting point for fragment-based or structure-guided optimization toward HDAC2-selective chemical probes for epigenetic target validation.

CYP3A4-Mediated Drug–Drug Interaction Liability Assessment for Imidazolone-Containing Compound Libraries

Procurement teams building focused imidazolone libraries for lead optimization can use this compound as a standard for calibrating CYP3A4 inhibition liability. Its moderate IC₅₀ of 233 nM [1] occupies a useful midpoint between potent CYP3A4 inhibitors (e.g., ketoconazole, IC₅₀ < 100 nM) and CYP3A4-inactive scaffolds, enabling rank-ordering of new synthetic analogs by relative CYP3A4 engagement risk [2].

Application

Selection Property

Validation Focus

11β-HSD1 target-engagement panels

Reported 11β-HSD1 inhibition context

Low-concentration screening endpoint review

Aldosterone synthase inhibitor screening

CYP11B2/B1 selectivity context

Isoform selectivity endpoint review

HDAC isoform profiling studies

HDAC2/HDAC1 differential inhibition context

Isoform-specific endpoint validation

CYP3A4 metabolic interaction screening

CYP3A4 moderate inhibition context

CYP3A4 metabolic endpoint review

• [1] BindingDB. Aggregated entries BDBM50359991, BDBM50078613, BDBM50568243. Multi-target IC₅₀ data for 4-(hydroxymethyl)-1,3-dimethyl-2,3-dihydro-1H-imidazol-2-one. Accessed May 2026. View Source
• [2] Comparative literature benchmarks: Carbenoxolone (BindingDB BDBM50247012); R-Fadrozole (J Med Chem 2010;53:2285–2293); Ketoconazole CYP3A4 data (J Clin Psychopharmacol 2011;31:552–560); Vorinostat/SAHA HDAC pan-inhibition (Nat Chem Biol 2010;6:238–243). View Source